(2S,3R,4S,5R)-2-[6-[[(1S,2S)-2-hydroxycyclopentyl]amino]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol

• Molecular Formula: C15H21N5O5
• Molecular Weight: 351.36 g/mol
• IUPAC Name: (2S,3R,4S,5R)-2-[6-[[(1S,2S)-2-hydroxycyclopentyl]amino]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• InChI: InChI=1S/C15H21N5O5/c21-4-9-11(23)12(24)15(25-9)20-6-18-10-13(16-5-17-14(10)20)19-7-2-1-3-8(7)22/h5-9,11-12,15,21-24H,1-4H2,(H,16,17,19)/t7-,8-,9+,11+,12+,15-/m0/s1
• InChI Key: GYWXTRVEUURNEW-KOALMESCSA-N
• Isomeric SMILES: C1C[C@@H]([C@H](C1)O)NC2=C3C(=NC=N2)N(C=N3)[C@@H]4[C@@H]([C@@H]([C@H](O4)CO)O)O
• Canonical SMILES: C1CC(C(C1)O)NC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)CO)O)O
• Pictograms: Irritant
• Synonyms: GR 79236; GR-79236; GR79236; N-((1S,trans)-2-hydroxycyclopentyl)adenosine

Description

(2S,3R,4S,5R)-2-[6-[[(1S,2S)-2-hydroxycyclopentyl]amino]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol is a chemical compound with the molecular formula C15H21N5O5 and a molecular weight of 351.362 g/mol

Preparation Methods

Industrial Production Methods: Typically, such compounds are produced in specialized laboratories with controlled environments to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions: (2S,3R,4S,5R)-2-[6-[[(1S,2S)-2-hydroxycyclopentyl]amino]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. The specific conditions and reagents used in these reactions can vary depending on the desired outcome.

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature and pressure, are optimized to achieve the best results.

Scientific Research Applications

(2S,3R,4S,5R)-2-[6-[[(1S,2S)-2-hydroxycyclopentyl]amino]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol has a wide range of applications in scientific research It is used in chemistry for studying reaction mechanisms and developing new synthetic methods In biology, it is used to investigate cellular processes and molecular interactionsAdditionally, it is used in various industrial processes for the production of specialized materials .

Comparison with Similar Compounds

(2S,3R,4S,5R)-2-[6-[[(1S,2S)-2-hydroxycyclopentyl]amino]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol can be compared with other similar compounds based on its structure and properties. Some similar compounds include those with similar molecular formulas and functional groups.

Conclusion

This compound is a compound with significant potential in scientific research and industrial applications. While detailed information on its synthesis, reactions, and mechanism of action is limited, its unique structure and properties make it a valuable compound for further study and development.